Japanese Carpesium
Japanese Carpesium
Sigesbeckia orientalis
Sigesbeckia
AsteraceaeCarpesiumCarpesium abrotanoides
Plant Description
Japanese Carpesium (Carpesium abrotanoides) is a traditional medicinal herb valued for its pharmacognostic properties. Rich in sesquiterpenoids, flavonoids, and coumarins, it exhibits anti-inflammatory, antioxidant, and insecticidal activities. Traditionally, it has been used to treat various ailments, including parasitic infections, skin conditions, and respiratory issues. Its phytochemical profile supports its role in traditional medicine, making it a subject of ongoing research for potential therapeutic applications.
Geographic Distribution
Distributed in China (except for parts of Northwest and South China provinces), Korea, Japan, Russian Far East, Mongolia, Central Asia, Afghanistan, India, Nepal, Bhutan, Myanmar, Thailand, Laos, and Vietnam.
Related Compounds
Related Compounds
Natural product compounds extracted from this plant
Statistics
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Taxonomy
FamilyAsteraceae
GenusCarpesium
SpeciesCarpesium abrotanoides
Metadata
Created At2/2/2026
Updated At2/12/2026